Cas no 192376-47-9 ((2S)-4-(Pyridin-3-yl)butane-1,2-diol)
192376-47-9 structure
Product Name:(2S)-4-(Pyridin-3-yl)butane-1,2-diol
CAS No:192376-47-9
MF:C9H13NO2
MW:167.205022573471
CID:2787516
PubChem ID:57152546
Update Time:2025-04-21
(2S)-4-(Pyridin-3-yl)butane-1,2-diol Chemical and Physical Properties
Names and Identifiers
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- 192376-47-9
- SCHEMBL7831473
- DTXSID70720420
- (2S)-4-(Pyridin-3-yl)butane-1,2-diol
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- Inchi: 1S/C9H13NO2/c11-7-9(12)4-3-8-2-1-5-10-6-8/h1-2,5-6,9,11-12H,3-4,7H2/t9-/m0/s1
- InChI Key: YLYBMCORGKBUGR-VIFPVBQESA-N
- SMILES: O[C@H](CO)CCC1C=NC=CC=1
Computed Properties
- Exact Mass: 167.094628657Da
- Monoisotopic Mass: 167.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 53.4Ų
(2S)-4-(Pyridin-3-yl)butane-1,2-diol Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
192376-47-9 ((2S)-4-(Pyridin-3-yl)butane-1,2-diol) Related Products
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